methyl 4-(2-hydroxy-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propoxy)benzoate hydrochloride

• IUPAC Name: methyl 4-[2-hydroxy-3-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propoxy]benzoate;hydrochloride
• InChI: InChI=1S/C22H25F3N2O4.ClH/c1-30-21(29)16-5-7-20(8-6-16)31-15-19(28)14-26-9-11-27(12-10-26)18-4-2-3-17(13-18)22(23,24)25;/h2-8,13,19,28H,9-12,14-15H2,1H3;1H
• InChI Key: MEWWAXADNAMZKA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)OCC(CN2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F)O.Cl
• Molecular Formula: C22H26ClF3N2O4
• Molecular Weight: 474.9 g/mol

Description

The compound is a complex organic molecule that contains a piperazine ring, a trifluoromethyl group, and a benzoate ester group. Piperazine rings are common in many pharmaceuticals and have various biological activities. The trifluoromethyl group is often used in drug design to improve the drug’s properties, such as stability, lipophilicity, and bioavailability. The benzoate ester group could potentially be a prodrug moiety, which gets metabolized in the body to release the active drug.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques would provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The compound could undergo various chemical reactions depending on the conditions. For example, the benzoate ester could undergo hydrolysis to release benzoic acid and the corresponding alcohol. The trifluoromethyl group is generally stable and does not easily undergo reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. It would likely be a solid at room temperature, and its solubility would depend on the polarity of the solvent. The presence of the trifluoromethyl group could increase the compound’s lipophilicity, which could affect its absorption and distribution in the body.

Mechanism of Action

Target of Action

It’s known that many bioactive aromatic compounds containing the indole nucleus bind with high affinity to multiple receptors . This suggests that the compound could potentially interact with a variety of cellular targets.

Mode of Action

It’s known that indole derivatives possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities . This suggests that the compound could potentially interact with its targets in a way that modulates these biological activities.

Biochemical Pathways

It’s known that indole derivatives can affect a broad range of biochemical pathways due to their diverse biological activities .

Pharmacokinetics

It’s known that the exchange of a methyl group for trifluoromethyl often leads to increased lipophilicity, which can affect drug distribution, solubility, and bioavailability.

Result of Action

Given the diverse biological activities of indole derivatives , it’s likely that the compound could have a wide range of molecular and cellular effects.

Safety and Hazards

The safety and hazards of this compound would need to be determined through toxicological studies. These could include studies on its acute and chronic toxicity, its potential for causing genetic mutations or cancer, and its effects on reproduction.

Future Directions

Future research on this compound could involve further studies on its synthesis and characterization, investigations into its mechanism of action, and preclinical and clinical studies to determine its safety and efficacy as a potential drug.